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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915

An In-depth Technical Guide on the Physicochemical Properties of 1-tert-Butyl-2-
methylbenzene

This guide provides a comprehensive overview of the boiling and melting points of 1-tert-Butyl-
2-methylbenzene, targeted towards researchers, scientists, and professionals in drug
development. It includes a summary of its physical properties and detailed experimental
protocols for their determination.

Physicochemical Data of 1-tert-Butyl-2-
methylbenzene

1-tert-Butyl-2-methylbenzene, also known as 2-tert-butyltoluene, is an aromatic hydrocarbon.
[1] It presents as a colorless to light yellow liquid.[1] The quantitative data for its key physical
properties are summarized below.
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Property Value

Boiling Point 190.3°C to 200°C[1][21[31[41[5]
Melting Point -50.32°C[1][2][3][4]

Density 0.859 to 0.89 g/cm3[1][2][3][4]
Refractive Index 1.485 to 1.5075[1][2][3][4]
Flash Point 61.4°C[2]

Vapor Pressure 0.754 mmHg at 25°C[2]

Experimental Protocols

The determination of boiling and melting points are fundamental procedures in the
characterization and purity assessment of chemical compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6][7] A common and effective method for determining the boiling point of an organic
liquid is the capillary method using a Thiele tube or a melting point apparatus with an aluminum
block.[8]

Methodology:

o Sample Preparation: A small quantity (a few milliliters) of 1-tert-Butyl-2-methylbenzene is
placed into a small test tube or a fusion tube.[8][9]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the fusion tube.[8][10]

o Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the
sample and the thermometer bulb are at the same level. This setup is then immersed in a
heating bath, such as a Thiele tube filled with paraffin oil, or inserted into an aluminum block.
[8][11]
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e Heating: The apparatus is heated gently and slowly.[8] The use of a Thiele tube's sidearm for
heating promotes convection currents, ensuring a uniform temperature distribution
throughout the heating medium.[7]

o Observation and Measurement: As the temperature rises, air trapped in the capillary tube will
expand and slowly exit as bubbles. When the boiling point is reached, a rapid and
continuous stream of bubbles will emerge from the open end of the capillary tube.[8] The
temperature at which this vigorous bubbling occurs is recorded as the boiling point.

» Confirmation: To confirm the boiling point, the heating can be stopped. The temperature at
which the bubbling ceases and the liquid begins to enter the capillary tube should be noted.
This temperature should be very close to the recorded boiling point.[7]
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Boiling Point Determination Workflow.
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Melting Point Determination

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state.[12] For pure crystalline compounds, this transition occurs over a very narrow
range, typically 0.5-1.0°C.[11] Impurities tend to lower and broaden the melting point range.

Methodology:

o Sample Preparation: Since 1-tert-Butyl-2-methylbenzene is a liquid at room temperature, it
must first be frozen to a solid using a suitable cooling bath (e.g., dry ice/acetone). The frozen
solid is then finely powdered.

o Capillary Packing: A small amount of the powdered sample is introduced into a capillary
tube, which is sealed at one end. The tube is tapped gently to pack the sample tightly to a
height of 1-2 mm.[12][13]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, often with a
rubber band or thread, ensuring the sample is aligned with the thermometer bulb.[11][12]
This assembly is then placed in a melting point apparatus, such as a Thiele tube or a
commercial Mel-Temp device.

e Heating: The apparatus is heated slowly and steadily, ensuring a uniform temperature
distribution. The heating rate should be reduced to approximately 1-2°C per minute as the
temperature approaches the expected melting point.[11]

o Observation and Measurement: The temperature at which the first drop of liquid becomes
visible is recorded as the beginning of the melting range. The temperature at which the entire
sample has completely liquefied is recorded as the end of the melting range.[14] This
provides the melting point range of the substance.
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Melting Point Determination Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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